Cas no 103906-07-6 (2-(Quinolin-7-yloxy)acetic acid)

• Product Name: 2-(Quinolin-7-yloxy)acetic acid
• CAS No: 103906-07-6
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 5704022
• PubChem ID: 82580342
• Update Time: 2025-08-04

2-(Quinolin-7-yloxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1847020
• 2-(Quinolin-7-yloxy)acetic acid
• 2-(Quinolin-7-yloxy)aceticacid
• 103906-07-6
• SB70408
• CS-0270604
• 2-(7-Quinolinyloxy)acetic acid
• DTXSID401306423
• (Quinolin-7-yloxy)-acetic acid
• Acetic acid, 2-(7-quinolinyloxy)-

• Inchi： 1S/C11H9NO3/c13-11(14)7-15-9-4-3-8-2-1-5-12-10(8)6-9/h1-6H,7H2,(H,13,14)
• InChI Key： BGQSPBWBXCNOMO-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC2=CC=CN=C2C=1

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Boiling Point: 404.1±20.0 °C(Predicted)
• pka: 2.67±0.30(Predicted)

Additional information on 2-(Quinolin-7-yloxy)acetic acid

Introduction to 2-(Quinolin-7-yloxy)acetic Acid (CAS No: 103906-07-6)

2-(Quinolin-7-yloxy)acetic acid, identified by its CAS number 103906-07-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule has garnered considerable attention due to its structural features and potential applications in drug development. The presence of a quinolin-7-yloxy moiety suggests a rich chemical versatility, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. Derivatives of quinoline have been extensively studied and are integral to several clinically approved drugs. The introduction of an acetic acid side chain in 2-(Quinolin-7-yloxy)acetic acid introduces additional functional groups that can be further modified to enhance binding affinity and selectivity towards biological targets. This compound exemplifies the strategic design of molecules aimed at modulating biological pathways.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors that target emerging therapeutic areas such as oncology and neurodegenerative diseases. The structural motif of 2-(Quinolin-7-yloxy)acetic acid aligns well with these trends, as it combines the known bioactivity of quinoline derivatives with the pharmacophoric properties of acetic acid-based compounds. This dual functionality makes it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 2-(Quinolin-7-yloxy)acetic acid involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and pharmacology. Key steps typically include nucleophilic aromatic substitution or etherification reactions to introduce the quinolin-7-yloxy group onto an acetic acid backbone. These synthetic pathways are often optimized for high yield and purity, ensuring that the final product is suitable for downstream applications such as biochemical assays or preclinical studies.

The pharmacological potential of 2-(Quinolin-7-yloxy)acetic acid has been explored in several preclinical models. Initial studies have demonstrated its ability to interact with specific enzymes and receptors, suggesting possible applications in treating inflammatory diseases or cancer. Additionally, the compound's solubility profile and metabolic stability make it an attractive candidate for formulation into oral or injectable drug products. These attributes are critical for advancing a candidate compound through the drug development pipeline.

The integration of computational methods into drug discovery has further accelerated the investigation of 2-(Quinolin-7-yloxy)acetic acid. Molecular docking simulations and virtual screening have been employed to identify potential binding pockets and optimize lead structures. These computational approaches complement traditional experimental methods, providing a more efficient framework for identifying promising candidates. The synergy between experimental and computational techniques underscores the modern approach to drug development.

In conclusion, 2-(Quinolin-7-yloxy)acetic acid (CAS No: 103906-07-6) represents a compelling example of how structural innovation can yield novel therapeutic agents. Its unique combination of pharmacophoric elements positions it as a valuable asset in the ongoing quest to develop effective treatments for various diseases. As research continues to uncover new biological targets and synthetic strategies, compounds like 2-(Quinolin-7-yloxy)acetic acid will undoubtedly play a pivotal role in shaping the future of pharmaceutical science.